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Compound of Interest

Compound Name: Ac-DEVD-pNA

Cat. No.: B15582425

Essential Safety and Handling Guide for Ac-DEVD-
PNA

This guide provides comprehensive safety and logistical information for the handling of Ac-
DEVD-pNA (N-Acetyl-Asp-Glu-Val-Asp p-nitroanilide), a colorimetric substrate for caspase-3
and related proteases. Adherence to these procedures is critical to ensure the safety of
laboratory personnel and to maintain experimental integrity.

Personal Protective Equipment (PPE)

When handling Ac-DEVD-pNA in both solid and solution forms, the following personal
protective equipment is mandatory to prevent skin and eye contact, and inhalation.[1][2]
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PPE Category Item Specification

) Must be worn at all times to
Eye Protection Safety Glasses or Goggles
protect from splashes.[1]

Required for all handling

procedures. Double-gloving is
Hand Protection Nitrile Gloves recommended when working

with concentrated solutions or

the solid compound.[1]

A standard lab coat is
Body Protection Laboratory Coat mandatory to protect skin and

clothing from contamination.[1]

All handling of the solid form of
Ac-DEVD-pNA and the
preparation of solutions must
Respiratory Protection Chemical Fume Hood be conducted in a certified
chemical fume hood to prevent

the inhalation of dust particles.

[1]

Hazard Information and Safe Handling

The primary hazard associated with Ac-DEVD-pNA is the release of p-nitroaniline (pNA) upon
enzymatic cleavage.[1] p-Nitroaniline is classified as acutely toxic.[1] Therefore, all materials
and solutions containing Ac-DEVD-pNA should be handled with care, and all waste must be
treated as hazardous.

Key Safety Precautions:

Avoid contact with skin, eyes, and clothing.[2]

Do not breathe dust, fumes, gas, mist, vapors, or spray.[2]

Do not eat, drink, or smoke when using this product.[2]

Wash hands thoroughly after handling.[2]
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» Use with adequate local exhaust ventilation.[2]

Storage and Stability

Proper storage of Ac-DEVD-pNA is crucial for its stability and efficacy.

Storage .
Form Duration Notes
Temperature
) Store in a cool, dark
Solid (Powder) -20°C > 4 years
place.[3][4]
Aliguot into single-use
volumes to avoid
Stock Solution (in repeated freeze-thaw
-20°C Up to 1-2 months
DMSO) cycles. Keep
protected from light.[3]
[5]
Sealed storage, away
-80°C Up to 6 months

from moisture.

Operational Plans
Standard Operating Procedure for Ac-DEVD-pNA Usage

The following diagram outlines the standard workflow for preparing and using Ac-DEVD-pNA in
a typical laboratory experiment.
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Standard Operating Procedure for Ac-DEVD-pNA Usage

Preparation

Don Appro

priate PPE

(Lab Coat, Gloves, Safety Glasses)

A

/

Work Inside a Chemical Fume Hood

A

/

(e.g.,5mgin

Prepare 100 mM Stock Solution

80 uL DMSO)

A

/

Prepare 0.2 mM Working Solution

(Dilute stock solution with assay buffer)

Expe&ment

Add Enzyme/Cell Lysate to Working Solution

A

/

Incubate at 37°C

A

/

Read Absorbal

nce at 405 nm

eriment
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Dispose of All Wa:
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/

Decontaminate Work Area

A

/

Remove and Dispose of PPE

A

/

Wash Hands Thoroughly
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Ac-DEVD-pNA Spill Response Workflow

Alert others in the area

Y

Evacuate the immediate area if necessary

Don appropriate PPE

(gloves, lab coat, eye protection)

Solid Spill / \ Liquid Spill
Cover spill with plastic sheet to minimize dust Contain the spill with absorbent material
Mechanically collect powder into a hazardous waste container Soak up with inert absorbent material
Avoid creating dust Place absorbed material into a hazardous waste container

Clean the spill area with soap and water

Dispose of all contaminated materials as hazardous waste

Report the incident to the lab supervisor

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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